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Oryzalin (3,5-dinitro-N4,N4-dipropylsulfanilamide) is a dinitroaniline herbicide that functions as a potent

microtubule-disrupting agent in plant tissue culture [1] [2].

e Chemical Profile: C12H18N4OsS, appearing as an orange to red crystalline powder [2] [3].

¢ Primary Mechanism: It binds to plant tubulin dimers, inhibiting their polymerization into microtubules
[1] [2]. This disruption affects critical processes including cell division (mitosis), specifically preventing
chromosome migration during anaphase and the formation of the spindle apparatus [1] [2].

¢ Application Rationale: By inhibiting microtubule polymerization during cell division, oryzalin
prevents chromosome segregation, leading to whole-genome duplication and the creation of polyploid
cells [4]. This is exploited to enhance traits like larger organ size, increased density of trichomes, and
potentially higher accumulation of secondary metabolites in medicinal plants [4] [5].

The following diagram illustrates this core mechanism and its outcome in tissue culture.

© 2026 Smolecule. All rights reserved. 1/8 Tech Support


https://www.smolecule.com/products/s589941?utm_src=pdf-body
https://www.smolecule.com/products/s589941?utm_src=pdf-interest
https://www.smolecule.com/products/s589941?utm_src=pdf-body
https://tissueculture.org/constituents/oryzalin/
https://www.medchemexpress.com/oryzalin.html?srsltid=AfmBOorwblz9LkmZS0-K4pUzrp3G6zGW01T6D8CsWPeFKsRnzJsnxlSd
https://www.medchemexpress.com/oryzalin.html?srsltid=AfmBOorwblz9LkmZS0-K4pUzrp3G6zGW01T6D8CsWPeFKsRnzJsnxlSd
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/494.htm
https://tissueculture.org/constituents/oryzalin/
https://www.medchemexpress.com/oryzalin.html?srsltid=AfmBOorwblz9LkmZS0-K4pUzrp3G6zGW01T6D8CsWPeFKsRnzJsnxlSd
https://tissueculture.org/constituents/oryzalin/
https://www.medchemexpress.com/oryzalin.html?srsltid=AfmBOorwblz9LkmZS0-K4pUzrp3G6zGW01T6D8CsWPeFKsRnzJsnxlSd
https://www.smolecule.com/products/s589941?utm_src=pdf-body
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2025.1676435/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2025.1676435/full
https://www.nature.com/articles/s41598-025-10588-9
https://www.smolecule.com/products/s589941?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

Click to download full resolution via product page

Practical Preparation and Handling

For laboratory use, oryzalin requires specific preparation due to its physical properties.

¢ Solubility: Oryzalin is sparingly soluble in water (approximately 1.13 mg/L at 20°C) [1] [3]. It is highly
soluble in organic solvents like DMSO (up to 250 mg/mL) and methanol [2] [3].

e Stock Solution Preparation: It is standard to prepare concentrated stock solutions (e.g., 1-10 g/L or
10-100 mM) in DMSO for ease of dilution [1]. Filter-sterilization (0.22 pm) is recommended over
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autoclaving to avoid potential heat-induced degradation [1].

e Storage: Stock solutions should be stored in amber glass bottles at 4°C to protect from light, and are
typically stable for several months under these conditions [1]. The solid chemical is stable when
stored in a cool, dry place away from oxidizing agents [1].

Application Guidelines and Optimization

Working concentrations of oryzalin are highly dependent on the plant species, explant type, and treatment
duration. A general range of 0.1 to 10 mg/L (approximately 0.3 to 30 M) is common for in vitro treatments,

but optimization is required [1].

The table below summarizes effective oryzalin treatment parameters from recent research.

. Application Effective Treatment

Plant Species . . Key Outcomes

Context Concentration Duration
Borago In vitro Specifics in study  Specifics in Successful tetraploidy;
officinalis [4] polyploidy study thicker, darker leaves;

induction enlarged stomata.
Callisia In vitro Specifics in study  Specifics in Enhanced antioxidant &
fragrans [5] polyploidy study antimicrobial activity;

induction altered metabolite profile.
Lysimachia In vitro stem 0.001% (wiv) 4 days 100% polyploid induction
xiangxiensis [6] segment (~29 uM) rate.

treatment
General Working ~ Various in vitro 0.1-10 mg/L Hours to Species- and explant-
Range [1] applications (~0.3 - 30 pM) days dependent.

Optimization is critical. Higher concentrations and longer exposures often reduce survival rates. For
example, in Lysimachia xiangxiensis, a 0.003% (w/v) oryzalin treatment for 6 days resulted in significantly
lower survival compared to a 0.001% treatment for 4 days [6]. A phased approach starting with lower

concentrations is advisable [1].
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Safety and Regulatory Considerations

Oryzalin requires careful handling as it is a herbicide with potential health hazards.

e Hazards: May cause skin irritation, serious eye irritation, respiratory irritation, and is suspected of
causing cancer [1] [3].

¢ Precautions: Always consult the Safety Data Sheet (SDS). Wear appropriate PPE (gloves, lab coat,
safety goggles) and work in a well-ventilated area or fume hood [1].

¢ Regulatory Status: Oryzalin is not approved under the EU Regulation 1107/2009 [3]. It is classified
as a "forever chemical" due to its environmental persistence, requiring strict adherence to institutional
chemical waste disposal protocols [3].

Experimental Protocol: In Vitro Polyploidy Induction

This protocol for inducing polyploidy in Lysimachia xiangxiensis stem segments can be adapted for other

species [6].
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Materials and Reagents

© 2026 Smolecule. All rights reserved. 5/8 Tech Support


https://www.smolecule.com/products/s589941?utm_src=pdf-body-img
https://www.smolecule.com/products/s589941?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

¢ Plant Material: Sterile in vitro plantlets, subcultured on MS basal medium [6].

e Chemicals: Tissue-culture-grade oryzalin (e.g., Shanghai Yuanye Bio-Technology Co., Ltd.), DMSO,
MS medium, sucrose, agar [6].

e Equipment: Laminar flow hood, shaker, culture room facilities, flow cytometer.

Step-by-Step Procedure

e Preparation of Oryzalin Treatment Solution: Dissolve oryzalin in a small volume of DMSO (e.g.,
2% vl/v final concentration) and then dilute to the desired concentration in liquid MS medium. Filter-
sterilize the final solution through a 0.22 um membrane [6].

¢ Explant Treatment: Place stem segments (e.g., 3 segments per 30 mL of solution) in the oryzalin
medium. Incubate on a shaker (100 rpm) in the dark at 22-25°C for the determined duration (e.g., 2,
4, or 6 days) [6].

¢ Washing and Regeneration: After treatment, rinse the explants thoroughly with sterile water five
times to remove residual oryzalin. Transfer them to a solidified MS regeneration medium containing
sucrose and agar. Culture under standard light conditions (e.g., 14h light/10h dark) at 22-25°C,
subculturing monthly [6].

¢ Visual Screening and Verification: After approximately 3 months, screen regenerated plantlets for
morphological variants. Polyploids often exhibit traits like darker green, thicker leaves, and lower
stomatal density [4] [6]. Confirm ploidy stability using flow cytometry analysis [4] [6].

Troubleshooting Common Issues

¢ Low Survival Rate: Typically caused by excessive oryzalin concentration or prolonged exposure.
Optimize by testing lower concentrations and shorter durations [6].

e Low Polyploid Induction Efficiency: Ensure the chosen explant contains actively dividing cells.
Stem segments and callus tissue are often effective [1] [6].

¢ Precipitation in Media: Due to low water solubility. Ensure stock is fully dissolved in DMSO before
adding to media. Gentle heating (<40°C) and continuous stirring can help [1].

¢ Inconsistent Results: Use tissue-culture-grade oryzalin to avoid contaminants. Meticulously
document preparation dates and storage conditions of stock solutions [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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